Cas no 1367696-42-1 (5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid)

• Product Name: 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid
• CAS No: 1367696-42-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 4593814
• Update Time: 2025-11-01

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid

• Inchi： 1S/C7H9N3O2/c11-7(12)5-2-1-3-6-9-8-4-10(5)6/h4-5H,1-3H2,(H,11,12)
• InChI Key： CHWJPBKFNSZZGS-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C(C(O)=O)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1367696-42-1 is identified as 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid, a structurally complex organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds and is characterized by its unique triazolo-pyridine framework fused with a carboxylic acid group. The structure of this compound is notable for its potential to engage in various chemical reactions and interactions due to the presence of nitrogen atoms in the triazole ring and the electron-withdrawing carboxylic acid group.

Recent studies have highlighted the antimicrobial properties of 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid, making it a promising candidate for the development of new antibiotics. Researchers have explored its ability to inhibit bacterial growth by targeting specific enzymes and pathways crucial for bacterial survival. This has led to investigations into its potential application in treating infections caused by drug-resistant bacteria.

In addition to its antimicrobial activity,5H,6H,… carboxylic acid has also shown promise in the field of cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity suggests that it could be developed into a targeted anticancer agent with reduced side effects compared to conventional chemotherapy drugs.

The synthesis of 5H,… pyridine-5-carboxylic acid involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization with the carboxylic acid group. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance,green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been employed to optimize yield and reduce waste.

Furthermore,computational studies using molecular docking and quantum mechanics have provided insights into the molecular interactions that govern the biological activity of this compound. These studies have revealed that the triazole ring plays a critical role in stabilizing interactions with target proteins while the carboxylic acid group contributes to hydrogen bonding and electrostatic interactions.

Despite its potential applications,the stability and bioavailability of 5H,… pyridine-5-carboxylic acid remain areas requiring further investigation. Researchers are currently exploring strategies to enhance its solubility and absorption in vivo without compromising its biological activity.

In conclusion,the CAS No 1367696-42-1 compound, known as 5H,… pyridine-5-carboxylic acid, represents an exciting area of research with potential applications in medicine and materials science. Its unique structure enables diverse chemical reactivity and biological activity making it a valuable molecule for further exploration.